![molecular formula C19H15N3O3S2 B4134825 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone](/img/structure/B4134825.png)
5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone
Overview
Description
5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains sulfur, nitrogen, and oxygen atoms in its structure.
Mechanism of Action
The mechanism of action of 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in cell division and growth, such as topoisomerase II and DNA polymerase. It may also interact with cellular membranes and alter their permeability, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone exhibits various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. It has also been shown to inhibit the proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to modulate the immune system by increasing the production of cytokines and activating immune cells such as macrophages and T-cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone in lab experiments is its broad-spectrum antimicrobial activity. It can be used to study the mechanisms of bacterial and fungal growth inhibition and to develop new antimicrobial agents. Additionally, its antitumor activity makes it a potential candidate for cancer research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its safety profile and potential side effects.
Future Directions
There are several future directions for the study of 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases. Another direction is to explore its potential as a modulator of the immune system and its role in the treatment of autoimmune diseases. Additionally, further studies are needed to determine its potential toxicity and safety profile.
Scientific Research Applications
5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess antibacterial, antifungal, and antitumor activities. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a modulator of the immune system.
properties
IUPAC Name |
5-benzyl-1-quinolin-8-ylsulfonyl-2-sulfanylideneimidazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S2/c23-18-15(12-13-6-2-1-3-7-13)22(19(26)21-18)27(24,25)16-10-4-8-14-9-5-11-20-17(14)16/h1-11,15H,12H2,(H,21,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKNZARABYZSXCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2C(=O)NC(=S)N2S(=O)(=O)C3=CC=CC4=C3N=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.